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For Researchers, Scientists, and Drug Development
Professionals

Introduction: Allura Red AC (FD&C Red No. 40) is a widely used synthetic azo dye in food,
beverages, and pharmaceuticals.[1] Its use as a colorant in animal feed, particularly in a
research context, allows for the investigation of its physiological and behavioral effects. These
application notes provide a summary of key findings from animal studies and detailed protocols
for researchers investigating the impact of Allura Red AC.

Quantitative Data Summary

The following tables summarize quantitative data from various toxicological and physiological
studies of Allura Red AC in different animal models.

Table 1: General and Developmental Toxicity Studies in Rodents

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1170439?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Allura_Red_AC
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

] Duration of o
Animal Model Dosage Key Findings Reference
Exposure
Reduced
) reproductive
2 weeks prior to
_ success,
breeding,
parental and
0.0%, 2.5%, throughout ) )
Sprague-Dawley ] offspring weight,
5.0%, or 10.0% gestation and _ _ [2]
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Table 2: Safety and Maximum Safe Levels in Various Animal Species
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Animal Species

Maximum Safe Level
(mg/kg complete feed)

Reference

Guinea pig, chinchilla, degu,

hamster, gerbil, chipmunk >00 4]
Ferrets 99 [4]
Rabbits 123 [4]
Canaries, budgerigars, mynah,

toucans o ' 4 4]
Lovebirds 51 [4]
Cockatiels 79 [4]
Cockatoos 115 [4]
Amazons 145 [4]
Parrots 147 [4]
Yellow breast macaw 150 [4]
Blue-throated macaw 173 [4]
Hyacinth macaw 214 [4]
Dogs 370 (5]
Cats 308 [5]

Table 3: Studies on Gut Health and Inflammation in Mice
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consumed (5-HT) levels,
] exposure) ] )
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Cecal transfer -
Worsened colitis
) from Allura Red ) o
Germ-free Mice Not applicable severity in [6]
AC-exposed o )
_ recipient mice.
mice
] Did not influence
] Intermittent o
Mice 12 weeks susceptibility to [6]
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colitis.
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) Early life » o
Mice Not specified susceptibility to [6]
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colitis later in life.

Experimental Protocols
Protocol 1: General Toxicity and Carcinogenicity Study

This protocol outlines a general approach for assessing the long-term toxicity and carcinogenic
potential of Allura Red AC in a rodent model.

1. Animal Model and Husbandry:

Select a suitable rodent strain (e.g., Sprague-Dawley rats or C57BL/6 mice).

House animals in a controlled environment with a 12-hour light/dark cycle, and ad libitum
access to food and water.

Acclimatize animals for at least one week before the start of the study.
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. Diet Preparation:

Prepare diets containing various concentrations of Allura Red AC (e.g., 0%, 1%, 2.5%, and
5% by weight).

Ensure homogenous mixing of the colorant within the feed.

Store diets in cool, dark, and dry conditions to prevent degradation.

. Experimental Design:

Randomly assign animals to different dietary groups (a minimum of 50 animals per sex per
group is recommended for carcinogenicity studies).

Monitor and record food consumption and body weights weekly.

Conduct daily clinical observations for any signs of toxicity.

. Data Collection and Analysis:

Perform hematology and clinical chemistry analysis at interim and terminal time points.

At the end of the study (e.g., 24 months), conduct a full necropsy.

Collect and weigh major organs.

Preserve tissues in 10% neutral buffered formalin for histopathological examination.
Statistically analyze the data for significant differences between control and treated groups.

Protocol 2: Evaluation of Allura Red AC on Colitis
Susceptibility

This protocol is based on studies investigating the effect of Allura Red AC on inflammatory

bowel disease models.[6][7]

1

2

. Animal Model and Induction of Colitis:

Use a mouse strain susceptible to chemically induced colitis (e.g., C57BL/6).

Administer Allura Red AC in drinking water for a predefined period (e.g., 12 weeks) before
colitis induction.

Induce colitis using an agent such as dextran sulfate sodium (DSS) in the drinking water.

. Experimental Groups:

Control group: Regular drinking water, no DSS.
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Allura Red AC group: Drinking water with Allura Red AC, no DSS.
DSS group: Regular drinking water, with DSS.
Allura Red AC + DSS group: Drinking water with Allura Red AC, with DSS.

. Assessment of Colitis Severity:

Monitor body weight, stool consistency, and presence of blood in feces daily.

Calculate the Disease Activity Index (DAI).

At the end of the experiment, collect colon tissue for histological analysis and measurement
of myeloperoxidase (MPO) activity as a marker of inflammation.

. Mechanistic Studies:

Measure serotonin (5-HT) levels in colonic tissue using ELISA or HPLC.

Analyze gut microbiota composition through 16S rRNA sequencing of fecal samples.
Assess gut barrier function by measuring permeability to fluorescently labeled dextran in
Vivo.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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